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Compound of Interest

Compound Name: But-1-ene-4-boronic acid

Cat. No.: B1288559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

But-1-ene-4-boronic acid (CAS: 379669-72-4). It is intended to be a technical resource for

laboratory personnel and professionals in the field of drug development and scientific research.

Chemical and Physical Properties
But-1-ene-4-boronic acid, also known as 3-Butenylboronic acid, is a member of the boronic

acid class of compounds.[1][2][3] These compounds are widely used in organic synthesis,

particularly in Suzuki-Miyaura cross-coupling reactions. The physical and chemical properties

of But-1-ene-4-boronic acid are summarized in the table below.

Property Value Source

Molecular Formula C4H9BO2 [1][3][4][5]

Molecular Weight 99.92 g/mol [2][4][5]

Appearance White to off-white solid/powder [2][4]

Melting Point 84-90 °C [2][4]

Purity ≥95% - ≥97% [2][5][6]
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Hazard Identification and Classification
But-1-ene-4-boronic acid is classified as a hazardous substance. The primary hazards are

associated with its irritant properties. The Globally Harmonized System (GHS) classification is

provided below.

Hazard Class Hazard Statement GHS Code

Skin Corrosion/Irritation Causes skin irritation H315[1]

Serious Eye Damage/Eye

Irritation
Causes serious eye irritation H319[1]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

May cause respiratory irritation H335[1]

No specific quantitative toxicity data, such as LD50 or LC50 values, for But-1-ene-4-boronic
acid are readily available. However, based on the GHS classification, it should be handled with

care to avoid exposure.

Experimental Protocols: Safe Handling and Storage
Given the hazardous nature of But-1-ene-4-boronic acid, strict adherence to safety protocols

is mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.[7][8]

Hand Protection: Chemically resistant gloves, such as nitrile rubber, should be worn.[8]

Skin and Body Protection: A laboratory coat is required. For larger quantities or when there is

a risk of splashing, a chemical-resistant apron should be worn.[8]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood, to minimize the inhalation of dust.[8][9] If a fume hood is not available

or if dust is generated, a NIOSH-approved respirator for organic vapors and particulates

should be used.[8]

Handling Procedures
Avoid all personal contact, including inhalation of dust or vapors.[8][9]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[8][9]

Wash hands thoroughly with soap and water after handling and before breaks.[8]

Ensure that eyewash stations and safety showers are readily accessible.[8]

Use non-sparking tools and avoid creating dust.

Storage
Store in a tightly closed container in a dry and well-ventilated place.[9]

Recommended storage temperatures range from 2-8°C for short-term storage to -20°C for

long-term storage.[2][4][5]

Some sources suggest storing under an inert atmosphere, such as nitrogen.[5][10]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[9][11]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and plenty of

water. Seek medical attention if irritation

develops or persists.[9][11]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.[9]

Stability and Reactivity
While specific stability data for But-1-ene-4-boronic acid is limited, boronic acids as a class

can be sensitive to air and moisture and may be unstable under certain conditions.

Incompatible materials for similar compounds include strong oxidizing agents and strong acids.

[9]

Spill and Disposal Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[11] Use an inert

absorbent material to contain the spill.[8] Carefully sweep or scoop the material into a labeled,

sealed container for hazardous waste disposal.[8][9]

Disposal of But-1-ene-4-boronic acid and its containers must be in accordance with local,

state, and federal regulations. Do not discharge into the environment.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.laballey.com/blogs/articles/boric-acid-safety-hazards
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.laballey.com/blogs/articles/boric-acid-safety-hazards
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1288559?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.laballey.com/blogs/articles/boric-acid-safety-hazards
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1288559?utm_src=pdf-body
https://www.youtube.com/watch?v=72dyL9wPj0I
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for the safe handling of But-1-ene-4-
boronic acid and the appropriate response in case of an emergency.
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Caption: Workflow for safe handling and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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